N-[(4-methyl-3-nitrophenyl)sulfonyl]glycine

• IUPAC Name: 2-[(4-methyl-3-nitrophenyl)sulfonylamino]acetic acid
• InChI: InChI=1S/C9H10N2O6S/c1-6-2-3-7(4-8(6)11(14)15)18(16,17)10-5-9(12)13/h2-4,10H,5H2,1H3,(H,12,13)
• InChI Key: DKXFVFHOSYICDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC(=O)O)[N+](=O)[O-]
• Molecular Formula: C9H10N2O6S
• Molecular Weight: 274.25 g/mol

Description

N-[(4-methyl-3-nitrophenyl)sulfonyl]glycine, also known as MNSG, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MNSG is a sulfonamide derivative that has been synthesized through various methods and has shown promising results in biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of N-[(4-methyl-3-nitrophenyl)sulfonyl]glycine is not fully understood, but it is believed to inhibit the activity of enzymes through the formation of covalent bonds with the active site of the enzyme. N-[(4-methyl-3-nitrophenyl)sulfonyl]glycine has been shown to inhibit the activity of carbonic anhydrase by binding to the zinc ion in the active site of the enzyme, preventing the binding of substrate molecules.
Biochemical and Physiological Effects:
N-[(4-methyl-3-nitrophenyl)sulfonyl]glycine has been shown to have several biochemical and physiological effects, including inhibition of enzyme activity, anti-inflammatory and antioxidant properties, and potential therapeutic effects for the treatment of diseases such as glaucoma and cancer. N-[(4-methyl-3-nitrophenyl)sulfonyl]glycine has also been shown to have low toxicity, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(4-methyl-3-nitrophenyl)sulfonyl]glycine in lab experiments is its low toxicity, which allows for higher concentrations to be used without causing harm to cells or organisms. However, the synthesis of N-[(4-methyl-3-nitrophenyl)sulfonyl]glycine can be difficult and time-consuming, and the yield can vary depending on the method used. Additionally, the mechanism of action of N-[(4-methyl-3-nitrophenyl)sulfonyl]glycine is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-[(4-methyl-3-nitrophenyl)sulfonyl]glycine, including further studies on its mechanism of action, its potential as a therapeutic agent for the treatment of diseases such as glaucoma and cancer, and its use as a diagnostic tool for imaging techniques such as PET. Additionally, further research is needed to optimize the synthesis of N-[(4-methyl-3-nitrophenyl)sulfonyl]glycine and improve the yield.

Scientific Research Applications

N-[(4-methyl-3-nitrophenyl)sulfonyl]glycine has been studied for its potential applications in various scientific fields, including biochemistry, pharmacology, and medicinal chemistry. It has been shown to inhibit the activity of several enzymes, including carbonic anhydrase, and has potential as a therapeutic agent for the treatment of diseases such as glaucoma and cancer. N-[(4-methyl-3-nitrophenyl)sulfonyl]glycine has also been studied for its anti-inflammatory and antioxidant properties, and its potential as a diagnostic tool for imaging techniques such as positron emission tomography (PET).